Cas no 953185-96-1 (N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 953185-96-1
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5932494
• PubChem ID: 16885257
• Update Time: 2025-10-29

N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• N-(2-ethylphenyl)-4-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• VU0628821-1
• N-(2-ethylphenyl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• N-(2-ethylphenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• F5013-0861
• 953185-96-1
• AKOS024488913

• Inchi： 1S/C23H25N3O3/c1-3-17-8-4-5-11-20(17)24-22(27)12-7-15-26-23(28)14-13-21(25-26)18-9-6-10-19(16-18)29-2/h4-6,8-11,13-14,16H,3,7,12,15H2,1-2H3,(H,24,27)
• InChI Key： QSGODECVCQCLMQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CCCN1N=C(C2=CC=CC(OC)=C2)C=CC1=O

Computed Properties

• Exact Mass: 391.18959167g/mol
• Monoisotopic Mass: 391.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71Ų

Additional information on N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 953185-96-1): An Overview

N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 953185-96-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 953185-96-1, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research findings associated with this compound.

The chemical structure of N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide is intricate and consists of a pyridazine core linked to a substituted phenyl group and an amide moiety. The presence of the methoxy group on the phenyl ring and the ethyl substitution on another phenyl ring contribute to its distinct chemical properties. These structural elements play a crucial role in determining the compound's pharmacological profile and its interactions with biological targets.

The synthesis of N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. One notable approach involves the use of transition-metal catalysis to facilitate key bond-forming reactions, thereby improving the overall synthetic efficiency.

In terms of biological activity, N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, studies have explored its potential as an antitumor agent, with preliminary findings indicating its ability to inhibit the growth of certain cancer cell lines.

One of the key mechanisms through which N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide exerts its biological effects is by modulating specific signaling pathways involved in inflammation and pain perception. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation at the cellular level. Furthermore, its interaction with opioid receptors may contribute to its analgesic properties.

Recent research has also focused on understanding the pharmacokinetic properties of N-(2-ethylphenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-y lbutanamide. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles in various animal models. These investigations have provided valuable insights into the compound's bioavailability and potential for drug development. For example, it has been found that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a successful therapeutic agent.

The safety profile of N-(2-Ethylphenyl)-4-[3-(3-Methoxyphenyl)-6-Oxo[1 , 6]DihydroPyridazin - 1 - Yl]Butanamide is another critical aspect that has been extensively studied. Preclinical toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(2-Ethylphenyl)-4-[3-(3-Methoxyphen yl)-6-Oxo[1 , 6]DihydroPyridazin - 1 - Yl]Butanamide (CAS No. 953185 - 96 - 1) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory and pain-related conditions. Its unique chemical structure, coupled with its favorable biological activity and pharmacokinetic properties, makes it an attractive molecule for further investigation in both academic and industrial settings. As research continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.